HQK-1004
Description
HQK-1004 (arginine butyrate; CAS: 80407-72-3) is a small-molecule therapeutic developed by HemaQuest Pharmaceuticals for treating hematologic malignancies associated with viral infections, particularly Epstein-Barr virus (EBV)-positive lymphoid malignancies and lymphoproliferative disorders . Its molecular formula is C₁₀H₂₂N₄O₄, with a molecular weight of 262.31 g/mol . This compound functions as a histone deacetylase (HDAC) inhibitor, modulating gene expression by altering chromatin structure, thereby inducing apoptosis in malignant cells .
Properties
IUPAC Name |
NONE |
|---|---|
Appearance |
Solid powder |
Purity |
>98% |
shelf_life |
>5 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
HQK1004; HQK 1004; HQK-1004; SCFA HQK1004; SCFA HQK 1004; SCFA HQK-1004 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Challenges
Efficacy Data
Challenges in Development
- Formulation Stability : Arginine butyrate’s hygroscopic nature complicates storage and dosing, unlike more stable analogues like sodium butyrate .
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